Cas no 920447-84-3 (N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide
• CAS No: 920447-84-3
• MF: C₂₃H₂₄N₄O₅
• MW: 436.460465431213
• CID: 5933130
• PubChem ID: 16809370
• Update Time: 2025-10-30

N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide
• N-(1,3-benzodioxol-5-yl)-2-(3-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide
• 1,3,8-Triazaspiro[4.5]decane-8-acetamide, N-1,3-benzodioxol-5-yl-2,4-dioxo-3-(phenylmethyl)-
• N-(1,3-benzodioxol-5-yl)-2-(3-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl)acetamide
• AKOS022141265
• 920447-84-3
• F2235-0187
• N-(2H-1,3-BENZODIOXOL-5-YL)-2-{3-BENZYL-2,4-DIOXO-1,3,8-TRIAZASPIRO[4.5]DECAN-8-YL}ACETAMIDE
• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide
• AKOS024629832

• Inchi： 1S/C23H24N4O5/c28-20(24-17-6-7-18-19(12-17)32-15-31-18)14-26-10-8-23(9-11-26)21(29)27(22(30)25-23)13-16-4-2-1-3-5-16/h1-7,12H,8-11,13-15H2,(H,24,28)(H,25,30)
• InChI Key： PXETVQYWURKBQF-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC(NC3=CC=C4OCOC4=C3)=O)CC2)C(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 436.17466988g/mol
• Monoisotopic Mass: 436.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 10.52±0.20(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide (CAS No. 920447-84-3)

N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide, with the CAS number 920447-84-3, is a complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential therapeutic applications. The presence of a benzodioxole moiety and a triazaspirodecane core in its structure makes it a subject of interest for researchers exploring novel drug candidates.

The compound's intricate molecular architecture, featuring a spirocyclic framework and multiple functional groups, contributes to its potential bioactivity. Researchers have investigated its interactions with various biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The benzyl and acetamide groups within the molecule are believed to play a crucial role in its binding affinity and specificity, making it a promising candidate for further development.

In recent years, the demand for spirocyclic compounds like N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide has surged due to their potential applications in drug discovery and medicinal chemistry. The compound's ability to modulate specific biological pathways has made it a focal point for studies aiming to address unmet medical needs. For instance, its potential role in neuroprotection and anti-inflammatory therapies has been explored, aligning with current trends in personalized medicine and targeted drug delivery.

The synthesis of CAS 920447-84-3 involves multi-step organic reactions, including amide coupling and spirocyclization processes. These synthetic routes require precise control over reaction conditions to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to characterize the compound and confirm its structural integrity. The rigorous quality control measures underscore its importance in preclinical research.

From a commercial perspective, N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS registry number 920447-84-3 serves as a unique identifier, facilitating procurement and regulatory compliance. Researchers and manufacturers often seek this compound for its potential in developing next-generation therapeutics, particularly in areas such as neurodegenerative diseases and chronic inflammation.

The growing interest in spirocyclic compounds has also led to increased scrutiny of their pharmacokinetic and toxicological profiles. Studies on CAS 920447-84-3 have focused on its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for assessing its viability as a drug candidate. Preliminary data suggest that the compound exhibits favorable bioavailability and metabolic stability, further enhancing its appeal to the scientific community.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide (CAS 920447-84-3) represents a fascinating example of modern medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable subject for ongoing research. As the field of drug discovery continues to evolve, compounds like this will likely play a pivotal role in addressing complex health challenges and advancing human medicine.